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Compound of Interest

Compound Name: Allethrin

Cat. No.: B1241765

For Researchers, Scientists, and Drug Development Professionals

Allethrin, the first synthetic pyrethroid insecticide, is a complex mixture of eight stereoisomers
arising from three chiral centers in its structure. These stereoisomers, while chemically similar,
exhibit marked differences in their insecticidal activity. This guide provides a comparative
analysis of the insecticidal potency of these eight stereoisomers, supported by available
experimental data. Understanding the structure-activity relationship of these isomers is crucial
for the development of more effective and selective insecticidal agents.

Stereoisomers of Allethrin

Allethrin is the ester of chrysanthemic acid and allethrolone. Both the acid and alcohol
moieties contain chiral centers, leading to the eight possible stereoisomers. The insecticidal
activity of pyrethroids is highly dependent on the stereospecificity of the molecule.[1]

Below is a diagram illustrating the relationship between the different stereoisomers of allethrin,
which are derived from the cis/trans and R/S configurations of the chrysanthemic acid and the
R/S configuration of the allethrolone alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Inhibition of Human Drug Transporter Activities by the Pyrethroid Pesticides Allethrin and
Tetramethrin - PMC [pmc.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [A Comparative Analysis of the Insecticidal Potency of
the Eight Stereoisomers of Allethrin]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b1241765?utm_src=pdf-body-img
https://www.benchchem.com/product/b1241765?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC5242521/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5242521/
https://www.benchchem.com/product/b1241765#comparing-the-insecticidal-potency-of-the-eight-stereoisomers-of-allethrin
https://www.benchchem.com/product/b1241765#comparing-the-insecticidal-potency-of-the-eight-stereoisomers-of-allethrin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1241765?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

[https://www.benchchem.com/product/b1241765#comparing-the-insecticidal-potency-of-the-
eight-stereoisomers-of-allethrin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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